Cas no 2172174-62-6 (4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2172174-62-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6264479
• PubChem ID: 165539629
• Update Time: 2025-05-22

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• 4-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• EN300-1500594
• 2172174-62-6

• Inchi： 1S/C27H32N2O5/c1-17(11-14-25(31)32)28-24(30)15-27(2,18-12-13-18)29-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： FOWUAKOKEYUEQO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(NC(C)CCC(=O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Recent Advances in the Study of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2172174-62-6)

In recent years, the compound 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2172174-62-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the introduction of the cyclopropyl group and the Fmoc-protected amino moiety. Researchers have employed innovative catalytic systems and green chemistry approaches to enhance the efficiency of the synthesis, reducing the environmental impact and cost of production. These advancements are critical for scaling up the production of this compound for preclinical and clinical studies.

From a biological perspective, 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid has demonstrated notable activity in modulating specific biochemical pathways. Preliminary in vitro studies have revealed its ability to interact with key enzymes and receptors, suggesting potential applications in the treatment of metabolic disorders and inflammatory diseases. Furthermore, its structural features make it a valuable building block for the design of peptide-based therapeutics, where the Fmoc group serves as a protective moiety during solid-phase peptide synthesis (SPPS).

Recent investigations into the pharmacokinetic and pharmacodynamic properties of this compound have provided insights into its bioavailability, stability, and metabolic fate. These studies are essential for understanding its therapeutic potential and optimizing its formulation for drug delivery. For instance, researchers have explored the use of nanoparticle-based carriers to enhance the solubility and targeted delivery of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid, addressing challenges related to its hydrophobic nature.

In conclusion, the compound 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2172174-62-6) represents a promising candidate for further research and development in the chemical biology and pharmaceutical sectors. Its unique structural attributes, coupled with its demonstrated biological activity, position it as a valuable tool for drug discovery and therapeutic innovation. Future studies should focus on elucidating its mechanisms of action, exploring its efficacy in animal models, and advancing its clinical translation.